Cas no 1564005-34-0 (2-Propenoic acid, 3-(1H-1,2,4-triazol-5-yl)-)

• Product Name: 2-Propenoic acid, 3-(1H-1,2,4-triazol-5-yl)-
• CAS No: 1564005-34-0
• MF: C₅H₅N₃O₂
• MW: 139.112100362778
• CID: 6575850
• Update Time: 2025-07-19

2-Propenoic acid, 3-(1H-1,2,4-triazol-5-yl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-(1H-1,2,4-triazol-5-yl)-

• Inchi： 1S/C5H5N3O2/c9-5(10)2-1-4-6-3-7-8-4/h1-3H,(H,9,10)(H,6,7,8)
• InChI Key： RTHKKPZTBOIQJE-UHFFFAOYSA-N
• SMILES： C(O)(=O)C=CC1NN=CN=1

Experimental Properties

• Density: 1.549±0.06 g/cm3(Predicted)
• Boiling Point: 415.4±47.0 °C(Predicted)
• pka: 3.27±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on 2-Propenoic acid, 3-(1H-1,2,4-triazol-5-yl)-

Comprehensive Overview of 2-Propenoic acid, 3-(1H-1,2,4-triazol-5-yl)- (CAS No. 1564005-34-0)

2-Propenoic acid, 3-(1H-1,2,4-triazol-5-yl)- (CAS No. 1564005-34-0) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various industries. This compound, characterized by the presence of a 1H-1,2,4-triazole moiety attached to a propenoic acid backbone, is a subject of ongoing research in fields such as pharmaceuticals, agrochemicals, and material science. Its molecular formula and structural features make it a versatile intermediate for synthesizing more complex molecules.

The growing interest in 2-Propenoic acid, 3-(1H-1,2,4-triazol-5-yl)- is partly driven by the increasing demand for novel heterocyclic compounds in drug discovery. Researchers are exploring its potential as a building block for bioactive molecules, particularly in the development of antifungal and antimicrobial agents. The 1,2,4-triazole ring is known for its pharmacological properties, and its combination with the propenoic acid group may enhance bioavailability and target specificity. This has led to a surge in studies investigating its structure-activity relationships (SAR) and molecular docking potential.

In the agrochemical sector, 2-Propenoic acid, 3-(1H-1,2,4-triazol-5-yl)- is being evaluated for its role in developing next-generation crop protection agents. The compound’s ability to interact with enzymes and receptors in pests makes it a promising candidate for sustainable agriculture. With the global push toward reducing synthetic pesticide use, this compound’s eco-friendly derivatives could offer a viable alternative. Recent studies have highlighted its potential in inhibiting fungal growth, which aligns with the industry’s focus on resistance management and green chemistry.

Another area where 2-Propenoic acid, 3-(1H-1,2,4-triazol-5-yl)- shows promise is in material science. Its dual functional groups allow for polymerization and cross-linking, making it suitable for designing advanced polymeric materials. Researchers are investigating its use in smart coatings, adhesives, and even biodegradable plastics. The compound’s thermal stability and reactivity with other monomers open doors for innovations in high-performance materials, a topic highly searched in academic and industrial circles.

From a synthetic chemistry perspective, the preparation of 2-Propenoic acid, 3-(1H-1,2,4-triazol-5-yl)- involves multi-step reactions, often starting from 1H-1,2,4-triazole-5-carbaldehyde or its derivatives. Optimizing its yield and purity is a key focus, as impurities can affect downstream applications. Recent advancements in catalytic methods and green solvents have improved the efficiency of its synthesis, addressing concerns about environmental impact and cost-effectiveness.

The safety profile of 2-Propenoic acid, 3-(1H-1,2,4-triazol-5-yl)- is another critical aspect under scrutiny. While it is not classified as a hazardous substance, proper handling and storage are essential to ensure workplace safety. Regulatory bodies emphasize the need for risk assessments and material safety data sheets (MSDS) when dealing with such compounds. This aligns with the broader trend of responsible chemical management in laboratories and industries.

In conclusion, 2-Propenoic acid, 3-(1H-1,2,4-triazol-5-yl)- (CAS No. 1564005-34-0) is a compound of immense scientific and industrial interest. Its applications span pharmaceuticals, agrochemicals, and material science, driven by its unique structural features. As research continues to uncover its full potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern chemistry and technology.